Cas no 168123-72-6 (Pyrido[2,3-b]pyrazine-2,3-dione, 7-bromo-1,4-dihydro-6-methyl-)

• Product Name: Pyrido[2,3-b]pyrazine-2,3-dione, 7-bromo-1,4-dihydro-6-methyl-
• CAS No: 168123-72-6
• MF: C₈H₆BrN₃O₂
• MW: 256.056140422821
• CID: 3809405
• PubChem ID: 15392039
• Update Time: 2025-04-22

Pyrido[2,3-b]pyrazine-2,3-dione, 7-bromo-1,4-dihydro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-b]pyrazine-2,3-dione, 7-bromo-1,4-dihydro-6-methyl-
• 7-Bromo-6-methyl-1,4-dihydro-pyrido[2,3-b]pyrazine-2,3-dione
• 7-Bromo-6-methyl-pyrido[2,3-b]pyrazine-2,3-diol
• 6-bromo-7-methyl-8-aza-1,4-dihydroquinoxaline-2,3-dione
• 7-bromo-6-methyl-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione
• SCHEMBL8478026
• SNEXVAWIDULMII-UHFFFAOYSA-N
• 168123-72-6
• 7-bromo-6-methylpyrido[2,3-b]pyrazine-2,3-diol

• Inchi： 1S/C8H6BrN3O2/c1-3-4(9)2-5-6(10-3)12-8(14)7(13)11-5/h2H,1H3,(H,11,13)(H,10,12,14)
• InChI Key： SNEXVAWIDULMII-UHFFFAOYSA-N
• SMILES： C12=NC(C)=C(Br)C=C1NC(=O)C(=O)N2

Computed Properties

• Exact Mass: 254.96434Da
• Monoisotopic Mass: 254.96434Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 71.1Ų